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Introduction

(2S,4R)-DS89002333 is the enantiomer of DS89002333, a potent and orally active inhibitor of
Protein Kinase A (PKA) catalytic subunit alpha (PRKACA), with an IC50 of 0.3 nM.[1][2] It has
demonstrated significant anti-tumor activity in preclinical models of fibrolamellar hepatocellular
carcinoma (FL-HCC), a rare liver cancer characterized by the DNAJB1-PRKACA fusion gene.
[1][3] The oncogenic activity in this cancer is dependent on the kinase activity of the fusion
protein, making PRKACA a key therapeutic target.[3] (2S,4R)-DS89002333 inhibits the
phosphorylation of downstream targets of PKA, such as CREB, in a dose-dependent manner.
[1] Proper dissolution and handling of this compound are critical for accurate and reproducible
experimental results.

This document provides detailed protocols for the dissolution of (2S,4R)-DS89002333 in
dimethyl sulfoxide (DMSO) for use in research applications.

Compound Properties
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A summary of the key quantitative data for (2S,4R)-DS89002333 is presented in the table

below for easy reference.

Property Value Source
Molecular Formula C22H20CIF2N303 [2]
Molecular Weight 447.86 g/mol [2]

CAS Number 2832159-79-0 [11[4]
Purity =299% [1]
Appearance Crystalline solid/Powder [5]

S 100 mg/mL (may require
Solubility in DMSO o
ultrasonication)

[6]

ICs0 (PRKACA) 0.3 nM [1]12]
Storage (Powder) -20°C for up to 3 years [7]
Storage (Stock Solution in -80°C for up to 6 months, SI71E]
DMSO) -20°C for up to 1 month

Experimental Protocols

Materials and Equipment
« (2S,4R)-DS89002333 powder

o Anhydrous/spectroscopic grade Dimethyl Sulfoxide (DMSO)

« Sterile microcentrifuge tubes or vials

o Calibrated analytical balance

o \ortex mixer

o Water bath sonicator or bath sonicator

o Sterile, nuclease-free pipette tips
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e Personal Protective Equipment (PPE): gloves, lab coat, safety glasses

Protocol 1: Preparation of a High-Concentration Stock
Solution in DMSO

This protocol describes the preparation of a high-concentration stock solution of (2S,4R)-
DS89002333 in DMSO.

1. Pre-dissolution Preparation:

o Before opening the vial, centrifuge the (2S,4R)-DS89002333 powder to ensure all the
compound is at the bottom of the vial.[5]

» Allow the compound vial and the DMSO to equilibrate to room temperature before opening to
minimize moisture absorption.

e Work in a clean, sterile environment, such as a laminar flow hood, especially if the solution
will be used for cell culture.[9]

2. Weighing the Compound:

» Accurately weigh the desired amount of (2S,4R)-DS89002333 powder using a calibrated
analytical balance.

e For small quantities (10 mg), it is recommended to dissolve the entire amount directly in the
vial to avoid weighing errors.[5]

3. Dissolution in DMSO:

e Add the appropriate volume of anhydrous DMSO to the vial containing the compound to
achieve the desired stock concentration (e.g., for a 10 mM stock solution, add the
appropriate volume of DMSO based on the molecular weight of 447.86 g/mol ).

» Vortex the solution vigorously for several minutes.

« If the compound does not fully dissolve, use a water bath sonicator to facilitate dissolution.[8]
Intermittent warming of the solution to 37°C can also aid in solubilization.[8]

 Visually inspect the solution to ensure there are no visible particles. The solution should be
clear.

4. Aliquoting and Storage:
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e Once fully dissolved, aliquot the stock solution into smaller, single-use volumes in sterile
microcentrifuge tubes to avoid repeated freeze-thaw cycles.[5]

» Store the aliquots at -20°C for short-term storage (up to 1 month) or at -80°C for long-term
storage (up to 6 months).[5][7][8]

Protocol 2: Preparation of Working Solutions for Cell-
Based Assays

This protocol details the dilution of the DMSO stock solution for use in cell culture experiments.
1. Thawing the Stock Solution:

e Thaw a single aliquot of the (2S,4R)-DS89002333 stock solution at room temperature.

2. Serial Dilutions:

o Perform serial dilutions of the DMSO stock solution in sterile cell culture medium or
phosphate-buffered saline (PBS) to achieve the desired final working concentrations.

e Itis crucial to add the DMSO stock solution dropwise to the agueous medium while gently
mixing to prevent precipitation.[9]

» To avoid cell toxicity, the final concentration of DMSO in the cell culture medium should be
kept low, typically below 0.5%, and ideally not exceeding 0.1%.[5][7]

e Always include a vehicle control (culture medium with the same final concentration of
DMSO) in your experiments.[7]

3. Application to Cells:

e Aspirate the old medium from the cells and replace it with the medium containing the desired
concentration of (2S,4R)-DS89002333.[9]
 Incubate the cells for the desired experimental duration.

Visualizations

Below are diagrams illustrating the experimental workflow for dissolving (2S,4R)-DS89002333
and the signaling pathway it inhibits.
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Caption: Workflow for dissolving (2S,4R)-DS89002333 in DMSO.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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